Ciclopirox
Ciclopirox
Ciclopirox is a synthetic, broad-spectrum antifungal agent with additional antibacterial and anti-inflammatory activities. Ciclopirox exerts its action by binding to and chelating trivalent cations, such as Fe3+ and Al3+, thereby inhibiting the availability of essential co-factors for enzymes. This may lead to a loss of activity of enzymes that are essential for cellular metabolism, organization of cell wall structure and other crucial cell functions. In addition, ciclopirox exerts its anti-inflammatory activity by inhibiting 5-lipoxygenase and cyclooxygenase (COX).
Ciclopirox is a cyclic hydroxamic acid that is 1-hydroxypyridin-2(1H)-one in which the hydrogens at positions 4 and 6 are substituted by methyl and cyclohexyl groups, repectively. A broad spectrum antigfungal agent, it also exhibits antibacterial activity against many Gram-positive and Gram-negative bacteria, and has anti-inflammatory properties. It is used a a topical treatment of fungal skin and nail infections. It has a role as an antibacterial agent and an antiseborrheic. It is a pyridone, a cyclic hydroxamic acid and a hydroxypyridone antifungal drug.
Ciclopirox, also known as penlac or hoe 296B, belongs to the class of organic compounds known as pyridinones. Pyridinones are compounds containing a pyridine ring, which bears a ketone. Ciclopirox is a drug which is used as a topical treatment in immunocompetent patients with mild to moderate onychomycosis of fingernails and toenails without lunula involvement, due to trichophyton rubrum. Ciclopirox exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ciclopirox has been detected in multiple biofluids, such as urine and blood. Ciclopirox is a potentially toxic compound.
Ciclopirox is a cyclic hydroxamic acid that is 1-hydroxypyridin-2(1H)-one in which the hydrogens at positions 4 and 6 are substituted by methyl and cyclohexyl groups, repectively. A broad spectrum antigfungal agent, it also exhibits antibacterial activity against many Gram-positive and Gram-negative bacteria, and has anti-inflammatory properties. It is used a a topical treatment of fungal skin and nail infections. It has a role as an antibacterial agent and an antiseborrheic. It is a pyridone, a cyclic hydroxamic acid and a hydroxypyridone antifungal drug.
Ciclopirox, also known as penlac or hoe 296B, belongs to the class of organic compounds known as pyridinones. Pyridinones are compounds containing a pyridine ring, which bears a ketone. Ciclopirox is a drug which is used as a topical treatment in immunocompetent patients with mild to moderate onychomycosis of fingernails and toenails without lunula involvement, due to trichophyton rubrum. Ciclopirox exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ciclopirox has been detected in multiple biofluids, such as urine and blood. Ciclopirox is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
29342-05-0
VCID:
VC0000875
InChI:
InChI=1S/C12H17NO2/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10/h7-8,10,15H,2-6H2,1H3
SMILES:
CC1=CC(=O)N(C(=C1)C2CCCCC2)O
Molecular Formula:
C12H17NO2
Molecular Weight:
207.27 g/mol
Ciclopirox
CAS No.: 29342-05-0
APIs
VCID: VC0000875
Molecular Formula: C12H17NO2
Molecular Weight: 207.27 g/mol
CAS No. | 29342-05-0 |
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Product Name | Ciclopirox |
Molecular Formula | C12H17NO2 |
Molecular Weight | 207.27 g/mol |
IUPAC Name | 6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one |
Standard InChI | InChI=1S/C12H17NO2/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10/h7-8,10,15H,2-6H2,1H3 |
Standard InChIKey | SCKYRAXSEDYPSA-UHFFFAOYSA-N |
SMILES | CC1=CC(=O)N(C(=C1)C2CCCCC2)O |
Canonical SMILES | CC1=CC(=O)N(C(=C1)C2CCCCC2)O |
Appearance | Assay:≥98%A crystalline solid |
Melting Point | 143 144.0 °C 144°C |
Physical Description | Solid |
Description | Ciclopirox is a synthetic, broad-spectrum antifungal agent with additional antibacterial and anti-inflammatory activities. Ciclopirox exerts its action by binding to and chelating trivalent cations, such as Fe3+ and Al3+, thereby inhibiting the availability of essential co-factors for enzymes. This may lead to a loss of activity of enzymes that are essential for cellular metabolism, organization of cell wall structure and other crucial cell functions. In addition, ciclopirox exerts its anti-inflammatory activity by inhibiting 5-lipoxygenase and cyclooxygenase (COX). Ciclopirox is a cyclic hydroxamic acid that is 1-hydroxypyridin-2(1H)-one in which the hydrogens at positions 4 and 6 are substituted by methyl and cyclohexyl groups, repectively. A broad spectrum antigfungal agent, it also exhibits antibacterial activity against many Gram-positive and Gram-negative bacteria, and has anti-inflammatory properties. It is used a a topical treatment of fungal skin and nail infections. It has a role as an antibacterial agent and an antiseborrheic. It is a pyridone, a cyclic hydroxamic acid and a hydroxypyridone antifungal drug. Ciclopirox, also known as penlac or hoe 296B, belongs to the class of organic compounds known as pyridinones. Pyridinones are compounds containing a pyridine ring, which bears a ketone. Ciclopirox is a drug which is used as a topical treatment in immunocompetent patients with mild to moderate onychomycosis of fingernails and toenails without lunula involvement, due to trichophyton rubrum. Ciclopirox exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ciclopirox has been detected in multiple biofluids, such as urine and blood. Ciclopirox is a potentially toxic compound. |
Solubility | 1.41e+00 g/L |
Synonyms | 6-cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone ethanolamine salt Batrafen ciclopirox ciclopirox olamine ciclopiroxolamine cyclopirox cyclopyroxolamine Dafnegin CSC Dafnegin-CSC HOE 296 HOE-296 HOE296 Loprox Penlac |
PubChem Compound | 2749 |
Last Modified | Nov 11 2021 |
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